Cas no 2643368-07-2 (Benzene, 1-​chloro-​2-​fluoro-​5-​iodo-​3-​(methoxymethyl)​-)

• Product Name: Benzene, 1-​chloro-​2-​fluoro-​5-​iodo-​3-​(methoxymethyl)​-
• CAS No: 2643368-07-2
• MF: C₈H₇ClFIO
• MW: 300.50
• CID: 5077483
• Update Time: 2025-05-19

Benzene, 1-​chloro-​2-​fluoro-​5-​iodo-​3-​(methoxymethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​chloro-​2-​fluoro-​5-​iodo-​3-​(methoxymethyl)​-

• Inchi： 1S/C8H7ClFIO/c1-12-4-5-2-6(11)3-7(9)8(5)10/h2-3H,4H2,1H3
• InChI Key： ZZBQTNPUUMBLFT-UHFFFAOYSA-N
• SMILES： C1=C(C(F)=C(C=C1I)COC)Cl

Additional information on Benzene, 1-​chloro-​2-​fluoro-​5-​iodo-​3-​(methoxymethyl)​-

Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- (CAS No. 2643368-07-2): A Comprehensive Overview

Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- (CAS No. 2643368-07-2) is a halogen-substituted benzene derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique combination of chloro, fluoro, iodo, and methoxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its structural complexity and reactivity make it a valuable building block for the development of advanced materials and bioactive molecules.

The molecular formula of Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- is C₈H₇ClFIO, with a molecular weight of approximately 300.50 g/mol. The presence of multiple halogens (chloro, fluoro, and iodo) on the benzene ring enhances its electrophilic properties, making it a prime candidate for nucleophilic aromatic substitution reactions. The methoxymethyl group further contributes to its solubility in organic solvents, facilitating its use in various synthetic protocols.

One of the most notable applications of Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of drug candidates. Researchers have explored its potential in the development of antiviral and anticancer agents, leveraging its halogen-rich structure to enhance binding affinity to biological targets. Additionally, its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, has been widely documented, highlighting its role in the construction of complex organic frameworks.

In recent years, the demand for halogenated benzene derivatives like Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- has surged, driven by advancements in medicinal chemistry and material science. The compound's ability to act as a precursor for fluorescent dyes and liquid crystals has also been explored, opening new avenues for its use in optoelectronic devices. Furthermore, its stability under various reaction conditions makes it a reliable choice for high-throughput synthesis and combinatorial chemistry.

From a safety and handling perspective, Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- should be stored in a cool, dry place, away from direct sunlight and moisture. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when handling this compound. Its environmental impact is minimal when disposed of according to local guidelines, making it a sustainable choice for industrial applications.

The synthesis of Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- typically involves multi-step reactions, starting from commercially available benzene derivatives. Modern synthetic routes emphasize green chemistry principles, such as the use of catalytic methods and solvent-free conditions, to minimize waste and improve efficiency. These innovations align with the growing emphasis on sustainable chemistry and eco-friendly production processes in the chemical industry.

In conclusion, Benzene, 1-chloro-2-fluoro-5-iodo-3-(methoxymethyl)- (CAS No. 2643368-07-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity profile make it a valuable asset for researchers and industrial chemists alike. As the demand for halogenated intermediates continues to rise, this compound is poised to play a pivotal role in the development of next-generation chemical entities and functional materials.